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Compound of Interest

Compound Name: Chromous iodide

Cat. No.: B13812784

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the core chemical and physical
properties of chromous iodide (Crl2). While a fundamental inorganic compound, a thorough
understanding of its properties is essential for its application in chemical synthesis and
materials science. This guide focuses on its chemical formula, formula weight, and structural

geometry.

Core Properties and Data

Chromous iodide, also known as chromium(ll) iodide, is an inorganic compound with the
chemical formula Crlz[1][2]. It is a red-brown or black solid material[2]. The compound is formed
from one chromium(ll) cation (Cr2*) and two iodide anions (I7).

The quantitative properties of chromous iodide are summarized in the table below for ease of

reference.
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Property Value
Chemical Formula Crl2

Formula Weight 305.805 g/mol
Elemental Composition (Cr) 17.00%
Elemental Composition (1) 83.00%
Density 5.196 g/cm3

Molecular Geometry and Crystal Structure

In the solid state, chromous iodide does not exist as a discrete molecule with a simple
VSEPR-based geometry. Instead, it adopts a crystal lattice structure. Specifically, it features the
cadmium iodide (Cdl2) structural motif[2].

In this arrangement, the chromium(ll) centers are in an octahedral coordination geometry,
interconnected by bridging iodide ligands to form sheets[2]. Due to the d* electron configuration
of the Cr(ll) ion, this octahedral coordination sphere is highly distorted[2].

Logical Relationships of Chromous lodide

The following diagram illustrates the fundamental composition and properties of chromous
iodide.
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Composition and properties of chromous iodide.
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Experimental Protocols

As a fundamental inorganic salt, chromous iodide is not typically associated with the complex
signaling pathways or drug development workflows common in biomedical research. Its
experimental protocols are primarily centered on its synthesis and use as a chemical reagent or
precursor in materials science.

One common synthesis method involves the treatment of chromium powder with concentrated
hydroiodic acid, which yields a hydrated form of chromous iodide[2]. Anhydrous Crlz can be
prepared via the thermal decomposition of chromium(lll) iodide (Crl3)[2].

Synthesis via reaction with Hydroiodic Acid: Cr + nH20 + 2HI - Crl2(H20)n + Hz[2]

This reaction provides a direct route to hydrated chromium(ll) iodide, which can then be used
for subsequent chemical transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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